N-methyl-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C9H11NO4S/c1-10-15(11,12)7-2-3-8-9(6-7)14-5-4-13-8/h2-3,6,10H,4-5H2,1H3
• InChI Key: PTQOHBUFHOTLIZ-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC2=C(C=C1)OCCO2
• Molecular Formula: C9H11NO4S
• Molecular Weight: 229.26 g/mol

Description

“N-methyl-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide” is a chemical compound with the molecular formula C9H11NO4S. It is a derivative of the 2,3-dihydrobenzo[b][1,4]dioxine class of compounds.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

A series of N-aryl-2,3-dihydrobenzo[1,4]dioxine-6-sulfonamide derivatives have been synthesized and evaluated pharmacologically. These compounds, including N-methyl-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide, demonstrated moderate activity against butyrylcholinesterase (BChE) and acetylcholinesterase (AChE), with promising activity against the lipoxygenase enzyme. Additionally, some derivatives exhibited proficient antimicrobial activities against bacterial and fungal species, highlighting their potential in antimicrobial therapy (Irshad, 2018).

Enzyme Inhibitory Potential

Another research focused on the enzyme inhibitory potential of new sulfonamides with benzodioxane and acetamide moieties. These compounds showed substantial inhibitory activity against yeast α-glucosidase and weak activity against AChE. Molecular docking results were consistent with in vitro enzyme inhibition data, suggesting a potential role for these compounds in targeted enzyme inhibition (Abbasi et al., 2019).

Antibacterial Potential

Research into the antibacterial potential of N-substituted sulfonamides bearing the benzodioxane moiety revealed potent therapeutic potential against various Gram-negative and Gram-positive bacterial strains. This suggests a promising direction for the development of new antibacterial agents using this chemical structure (Abbasi et al., 2016).

Molecular Docking Studies

Molecular docking studies of N-aryl-2,3-dihydrobenzo[1,4]dioxine-6-sulfonamides and their derivatives against key enzymes such as BChE, AChE, and lipoxygenase highlighted their importance in the inhibition of these target enzymes. These findings underscore the relevance of molecular docking in understanding the interaction of these compounds with biological targets (Irshad et al., 2019).

Computational Quantum Chemical Studies

A study involving Computational Quantum Chemical (CQC) analysis of Uracil-5-Tertiary Sulfonamides, including compounds with a 2,3-dihydrobenzo[b][1,4]dioxine moiety, provided insights into their pharmacokinetic properties and bioactivity. This type of analysis is crucial for understanding the drug-like properties of these compounds (Gaurav & Krishna, 2021).